Cas no 70590-58-8 (N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine)

• Product Name: N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine
• CAS No: 70590-58-8
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 565069
• PubChem ID: 68895
• Update Time: 2025-06-23

N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolamine,4,5,6,7-tetrahydro-N-methyl-
• N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine
• 4,5,6,7-Tetrahydro-6-(methylamino)benzothiazole
• 6-(Methylamino)-4,5,6,7-tetrahydrobenzothiazole
• Benzothiazole, 4,5,6,7-tetrahydro-6-(methylamino)-
• BRN 0510976
• Etrabamina
• Etrabamina [INN-Spanish]
• Etrabamine [INN]
• Etrabaminum
• Etrabaminum [INN-Latin]
• Methylamino-6 tetrahydro-4,5,6,7 benzo(d)thiazole
• Methylamino-6 tetrahydro-4,5,6,7 benzo(d)thiazole [French]
• N-me
• UNII-V55R69267Q
• 70590-58-8
• Q27291545
• Z1198155481
• 6-Benzothiazolamine, 4,5,6,7-tetrahydro-N-methyl-
• YDSVAKPJAOSZJA-UHFFFAOYSA-N
• EN300-1268571
• V55R69267Q
• NS00126860
• Methyl-(4,5,6,7-tetrahydro-benzothiazol-6-yl)-amine
• AKOS006272018
• SCHEMBL637150
• DTXSID10867929
• Etrabamine
• CHEMBL2106160
• N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine

• Inchi： 1S/C8H12N2S/c1-9-6-2-3-7-8(4-6)11-5-10-7/h5-6,9H,2-4H2,1H3
• InChI Key： YDSVAKPJAOSZJA-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1CC(CC2)NC

Computed Properties

• Exact Mass: 168.072
• Monoisotopic Mass: 168.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Density: 1.16
• Boiling Point: 290.5°C at 760 mmHg
• Flash Point: 129.5°C
• Refractive Index: 1.571

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine

Professional Introduction to N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine (CAS No. 70590-58-8)

N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine is a significant compound in the field of pharmaceutical chemistry, widely recognized for its potential applications in medicinal research and drug development. This compound, identified by the CAS number 70590-58-8, belongs to the benzothiazole class of heterocyclic compounds. Benzothiazoles are known for their diverse biological activities and have been extensively studied for their roles in various therapeutic interventions.

The molecular structure of N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine consists of a benzothiazole core with a tetrahydropyridine moiety at the 4-position and an amine group at the 6-position. This unique structural configuration contributes to its pharmacological properties and makes it a valuable scaffold for designing novel pharmaceutical agents. The presence of the methyl group at the nitrogen atom enhances its reactivity and binding affinity to biological targets.

In recent years, there has been growing interest in the development of benzothiazole derivatives due to their reported efficacy in treating various diseases. Studies have demonstrated that compounds with similar structures exhibit anti-inflammatory, antimicrobial, and anticancer properties. The< strong>N-methyl substituent in this molecule plays a crucial role in modulating its biological activity by influencing the electronic distribution and steric environment around the benzothiazole ring.

One of the most compelling aspects of N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine is its potential as an intermediate in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules with enhanced therapeutic profiles. For instance, modifications at the 2-position or 5-position of the benzothiazole ring have led to compounds with improved solubility and bioavailability.

The pharmacokinetic properties of N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine have also been extensively studied. Its metabolic stability and ability to cross biological membranes make it an attractive candidate for drug delivery systems. Additionally, its low toxicity profile suggests that it could be used in combination therapies without significant adverse effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine with target proteins more accurately. These studies have identified key residues on the target proteins that contribute to its binding affinity. This information has been instrumental in designing structure-based drug design strategies aimed at optimizing its pharmacological activity.

The synthesis of N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. The use of advanced catalytic systems has improved the efficiency of these synthetic processes while minimizing environmental impact.

In conclusion,< strong>N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-am ine (CAS No. 70590-58-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives,< strong>its importance in medicinal chemistry is likely to grow.